Cas no 690249-45-7 (N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide)

• Product Name: N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
• CAS No: 690249-45-7
• MF: C₁₈H₁₈F₃N₃O₂S₂
• MW: 429.479631900787
• CID: 6348624
• PubChem ID: 2147110
• Update Time: 2025-09-25

N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
• N-[3-(difluoromethylsulfonyl)phenyl]-4-(2-fluorophenyl)piperazine-1-carbothioamide
• 690249-45-7
• N-(3-((difluoromethyl)sulfonyl)phenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
• HMS2598E16
• SMR000236943
• CHEMBL1610923
• MLS000724862
• F1743-0019
• AKOS000809887

• Inchi： InChI=1S/C18H18F3N3O2S2/c19-15-6-1-2-7-16(15)23-8-10-24(11-9-23)18(27)22-13-4-3-5-14(12-13)28(25,26)17(20)21/h1-7,12,17H,8-11H2,(H,22,27)
• InChI Key： HMROMHPEBIAEPY-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1=CC=CC(=C1)NC(N1CCN(C2C=CC=CC=2F)CC1)=S)(=O)=O

Computed Properties

• Exact Mass: 429.07925366g/mol
• Monoisotopic Mass: 429.07925366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines